Cas no 921897-98-5 (2-(4-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylacetamide)

• Product Name: 2-(4-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylacetamide
• CAS No: 921897-98-5
• MF: C₁₉H₂₁FN₂O₃S
• MW: 376.445047140121
• CID: 6132752
• PubChem ID: 16809520
• Update Time: 2025-06-13

2-(4-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylacetamide
• N-[2-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)ethyl]-2-(4-fluorophenyl)acetamide
• N-(2-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)-2-(4-fluorophenyl)acetamide
• AKOS024635938
• F2282-0098
• 921897-98-5
• 2-(4-fluorophenyl)-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]acetamide

• Inchi： 1S/C19H21FN2O3S/c20-18-7-5-15(6-8-18)13-19(23)21-10-12-26(24,25)22-11-9-16-3-1-2-4-17(16)14-22/h1-8H,9-14H2,(H,21,23)
• InChI Key： KEMKUMULWZPWDM-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCC2=C(C1)C=CC=C2)(=O)=O)(=O)CC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 376.12569187g/mol
• Monoisotopic Mass: 376.12569187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-(4-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylacetamide

Comprehensive Overview of 2-(4-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylacetamide (CAS No. 921897-98-5)

The compound 2-(4-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylacetamide (CAS No. 921897-98-5) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fluorophenyl group and a tetrahydroisoquinoline sulfonyl moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of neurodegenerative diseases and metabolic disorders.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine. The 4-fluorophenyl component of this compound is known for enhancing binding affinity and metabolic stability, making it a valuable scaffold in medicinal chemistry. Meanwhile, the tetrahydroisoquinoline sulfonyl group contributes to its potential as a protease inhibitor or kinase modulator, aligning with current trends in oncology and immunology research.

From a synthetic perspective, CAS No. 921897-98-5 exemplifies the growing importance of sulfonamide-based compounds in drug design. Sulfonamides are renowned for their versatility, often serving as key pharmacophores in antibiotics, diuretics, and antiviral agents. The incorporation of a fluorine atom further optimizes the compound's physicochemical properties, such as lipophilicity and bioavailability, which are critical for central nervous system (CNS) penetration—a hot topic in neuropharmacology.

The rise of AI-driven drug discovery has also brought attention to compounds like 2-(4-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylacetamide. Machine learning models are being trained to predict the bioactivity and toxicity of such molecules, accelerating the identification of lead candidates. This aligns with frequent searches for "computational chemistry tools for drug design" and "AI in pharmaceutical R&D," reflecting the industry's shift toward data-driven approaches.

Another area of interest is the compound's potential role in addressing antibiotic resistance. With the global health community prioritizing novel antimicrobial strategies, sulfonamide derivatives are being re-evaluated for their efficacy against resistant strains. The fluorophenyl-tetrahydroisoquinoline hybrid could offer new mechanisms of action, a topic frequently queried as "next-generation antibiotics 2024" in scientific literature.

Environmental sustainability is another lens through which this compound is examined. The pharmaceutical sector faces increasing pressure to adopt green chemistry principles, and the synthesis of 921897-98-5 is no exception. Researchers are investigating solvent-free or catalytic methods to reduce waste, a trend mirrored in searches for "sustainable synthesis of sulfonamides."

In summary, 2-(4-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylacetamide represents a multifaceted tool for modern science. Its applications span from CNS drug development to antimicrobial research, while its structural features align with cutting-edge trends in computational chemistry and green synthesis. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative therapeutic strategies.